Cas no 1831085-80-3 (Methyl 3-amino-1,2,4-triazine-6-carboxylate)

• Product Name: Methyl 3-amino-1,2,4-triazine-6-carboxylate
• CAS No: 1831085-80-3
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 4628660
• Update Time: 2025-06-14

Methyl 3-amino-1,2,4-triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-1,2,4-triazine-6-carboxylate

• Inchi： 1S/C5H6N4O2/c1-11-4(10)3-2-7-5(6)9-8-3/h2H,1H3,(H2,6,7,9)
• InChI Key： LPJKZSSKTWTNTM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(N)=NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: -1
• Topological Polar Surface Area: 91

Additional information on Methyl 3-amino-1,2,4-triazine-6-carboxylate

Exploring the Versatile Applications of Methyl 3-amino-1,2,4-triazine-6-carboxylate (CAS No. 1831085-80-3) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, Methyl 3-amino-1,2,4-triazine-6-carboxylate (CAS No. 1831085-80-3) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This heterocyclic derivative, featuring a triazine core with both amino and ester functional groups, serves as a pivotal building block in pharmaceutical research, agrochemical development, and material science. Its molecular formula and structural versatility make it a sought-after intermediate for synthesizing complex molecules, aligning with current trends in green chemistry and sustainable synthesis.

The pharmaceutical industry has particularly embraced Methyl 3-amino-1,2,4-triazine-6-carboxylate for its role in designing kinase inhibitors and antiviral agents, addressing global health challenges such as drug-resistant infections and emerging viral strains. Researchers highlight its potential in modulating enzyme activity, a hot topic in precision medicine and targeted therapy. Recent studies, indexed in platforms like PubMed and SciFinder, underscore its utility in structure-activity relationship (SAR) studies, a frequent search query among medicinal chemists.

Beyond therapeutics, this compound’s agrochemical applications resonate with the growing demand for eco-friendly pesticides and herbicides. Its triazine scaffold is known to interact with plant enzymes, making it a candidate for crop protection formulations—a trending topic in sustainable agriculture forums. Analytical techniques like HPLC and NMR, often searched alongside the compound’s CAS number, confirm its high purity and stability under various conditions.

From a material science perspective, Methyl 3-amino-1,2,4-triazine-6-carboxylate contributes to advancements in organic electronics and polymeric materials. Its ability to form hydrogen bonds and π-stacking interactions aligns with research on self-assembling nanostructures, a niche yet rapidly growing field. Laboratories optimizing synthetic protocols for this compound frequently discuss yield improvement and solvent selection—common keywords in chemical synthesis databases.

Environmental considerations also play a role in its popularity. The compound’s biodegradability profile and compatibility with microwave-assisted synthesis (a low-energy alternative) cater to the green chemistry movement. Regulatory bodies like the EPA and REACH have flagged similar triazine derivatives for environmental impact assessments, making this a relevant subtopic in peer-reviewed journals.

In conclusion, Methyl 3-amino-1,2,4-triazine-6-carboxylate (CAS No. 1831085-80-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to smart materials—reflect the compound’s adaptability to contemporary scientific challenges. As researchers continue to explore its potential, this molecule remains a staple in discussions around molecular design, process optimization, and industrial scalability.